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Compound of Interest

Compound Name: SF2523
Cat. No.: B15621653
Get Quote
. J

This document provides crucial safety and logistical information for the proper disposal of
SF2523, a dual inhibitor of phosphoinositide 3-kinases (P13Ks) and bromodomain-containing
protein 4 (BRD4).[1] Adherence to these procedural guidelines is essential for maintaining a
safe laboratory environment for researchers, scientists, and drug development professionals.
Note that all waste disposal must comply with local, state, and federal regulations. Always
consult your institution's Environmental Health and Safety (EHS) department for specific
protocols.

Chemical and Safety Data

For quick reference, the following table summarizes key quantitative data for SF2523.
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Property Value

CAS Number 1174428-47-7
Molecular Formula C19H17NOsS
Molecular Weight 371.41 g/mol
ICso PI3Ka 34 nM

ICso PI3Ky 158 nM

ICs0 DNA-PK 9 nM

ICso BRD4 241 nM

ICso mTOR 280 nM
Appearance Crystalline solid
Storage Temperature -20°C for long term, 0-4°C for short term

Experimental Protocols: Disposal of SF2523
The following step-by-step protocol outlines the recommended procedure for the disposal of
waste generated from experiments involving SF2523.

1. Waste Segregation and Collection:

» Solid Waste: All contaminated solid materials, including gloves, pipette tips, and vials, should
be collected in a designated hazardous waste container lined with a chemically resistant
bag.

o Liquid Waste: Unused stock solutions and any aqueous solutions containing SF2523 should
be collected in a dedicated, clearly labeled hazardous liquid waste container. Do not mix with
other solvent waste streams unless approved by your institution's EHS department.

e Sharps: Any needles, syringes, or other contaminated sharps must be disposed of directly
into a designated sharps container.

2. Container Management:
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» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name "SF2523". Avoid using abbreviations or chemical formulas.

o Compatibility: Ensure waste containers are made of materials compatible with the chemical.
For SF2523, high-density polyethylene (HDPE) or glass containers are generally suitable.

» Closure: Keep waste containers securely closed at all times, except when adding waste. This
prevents the release of vapors and potential spills.

e Secondary Containment: Liquid waste containers should be stored in secondary containment
trays to prevent the spread of material in case of a leak.

3. Storage and Disposal:

o Temporary Storage: Store waste in a designated, well-ventilated satellite accumulation area
within the laboratory, away from general laboratory traffic.

o Disposal Request: Once the waste container is full, or on a regular schedule as determined
by your institution, arrange for pickup by the EHS department or a licensed hazardous waste
disposal company.

Important Safety Precautions:

o Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a
lab coat, and chemical-resistant gloves, when handling SF2523 and its associated waste.

« Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.

 In case of a spill, immediately alert others in the area and follow your institution's established
spill cleanup procedures. Small spills of solid material can typically be carefully wiped up with
a damp paper towel (avoiding dust generation) and placed in the solid hazardous waste
container.

Signaling Pathway of SF2523 Inhibition

The following diagram illustrates the dual inhibitory action of SF2523 on the PI3K/Akt/mTOR
and BRD4 signaling pathways, which are critical for cell growth and transcriptional regulation.
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[1]

SF2523 dual inhibition of PI3K and BRD4 pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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